5-[(2-methyl-1-benzofuran-5-yl)carbonyl]-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylic acid

• IUPAC Name: 5-(2-methyl-1-benzofuran-5-carbonyl)-3,4,6,7-tetrahydroimidazo[4,5-c]pyridine-6-carboxylic acid
• InChI: InChI=1S/C17H15N3O4/c1-9-4-11-5-10(2-3-15(11)24-9)16(21)20-7-13-12(18-8-19-13)6-14(20)17(22)23/h2-5,8,14H,6-7H2,1H3,(H,18,19)(H,22,23)
• InChI Key: XGMKOIIYXSFYGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)C=CC(=C2)C(=O)N3CC4=C(CC3C(=O)O)N=CN4
• Molecular Formula: C17H15N3O4
• Molecular Weight: 325.32 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 5-[(2-methyl-1-benzofuran-5-yl)carbonyl]-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylic acid often involves ring-opening followed by ring closure reactions, employing methods that lead to the formation of complex structures such as pyrazoles, pyridines, and imidazoles. For example, the ring-opening and subsequent ring closure reactions of certain precursors have led to the synthesis of novel compounds exhibiting significant structural complexity and diversity (Halim & Ibrahim, 2022).

Molecular Structure Analysis

The molecular structure of related compounds is often determined using spectral data and elemental analysis, alongside computational methods like Density Functional Theory (DFT). Such analyses help in establishing the compound's configuration and understanding its electronic structure, which is crucial for predicting reactivity and properties. For instance, the use of B3LYP and CAM-B3LYP methods at the DFT level has provided insights into the molecular structure and stability of synthesized compounds (Halim & Ibrahim, 2022).

Chemical Reactions and Properties

Chemical reactions involving compounds of this nature typically include nucleophilic attacks, which are influenced by the molecule's electronic structure. The local reactivity descriptors derived from computational studies can predict high reactivity sites within the molecule, facilitating targeted chemical modifications. This aspect of reactivity is crucial for synthesizing derivatives and understanding the compound's interaction with other molecules (Halim & Ibrahim, 2022).

Physical Properties Analysis

The physical properties such as melting points, solubility, and crystalline structure are directly related to the compound's molecular structure. These properties are essential for determining the compound's suitability for various applications and for formulating it into usable forms. The thermodynamic properties, including stability and reactivity at different temperatures, also fall under this category, providing insights into the compound's behavior under varying conditions (Halim & Ibrahim, 2022).

Chemical Properties Analysis

The chemical properties encompass the compound's reactivity, including its behavior in chemical reactions such as hydrolysis, reduction, oxidation, and its interactions with other chemical species. These properties are crucial for understanding the compound's functionality and potential applications in synthesis and other chemical processes. Theoretical and experimental investigations provide valuable information on these aspects, guiding future research and application development (Halim & Ibrahim, 2022).